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Compound of Interest

Compound Name: 3-Hydroxyisonicotinamide

Cat. No.: B160976

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of 3-
Hydroxyisonicotinamide, a valuable heterocyclic compound with applications in medicinal
chemistry and drug development. This document details a feasible synthetic protocol, methods
for purification, and a full suite of analytical techniques for structural elucidation and purity

assessment.

Synthesis of 3-Hydroxyisonicotinamide

The most direct and common laboratory-scale synthesis of 3-Hydroxyisonicotinamide
involves the amidation of a suitable 3-hydroxyisonicotinic acid derivative. A practical and
efficient approach utilizes methyl 3-hydroxyisonicotinate as the starting material. This method
involves the reaction of the methyl ester with ammonia, typically in a sealed vessel to maintain
the concentration of the volatile reagent.

Proposed Synthetic Pathway

The synthesis proceeds via the nucleophilic acyl substitution of the methyl ester with ammonia.
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Methyl 3-hydroxyisonicotinate 3-Hydroxyisonicotinamide

Synthesis

Methyl 3-hydroxyisonicotinate
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Pure 3-Hydroxyisonicotinamide

lCharacterization l
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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